Cas no 1172335-01-1 (2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 1172335-01-1
• MF: C₂₀H₂₃FN₄O₃
• MW: 386.420027971268
• CID: 6595880
• PubChem ID: 42285799
• Update Time: 2025-07-15

2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide
• AKOS024505647
• 1172335-01-1
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• 2-(5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(3-fluoro-4-methylphenyl)acetamide
• F5298-2439
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C20H23FN4O3/c1-13-2-5-15(10-16(13)21)22-19(26)12-25-18(14-3-4-14)11-17(23-25)20(27)24-6-8-28-9-7-24/h2,5,10-11,14H,3-4,6-9,12H2,1H3,(H,22,26)
• InChI Key： MZGOKPKRPFHALV-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(CN1C(=CC(C(N2CCOCC2)=O)=N1)C1CC1)=O

Computed Properties

• Exact Mass: 386.17541877g/mol
• Monoisotopic Mass: 386.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide

2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide: A Comprehensive Overview of Its Structure, Applications, and Research Insights

The compound 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 1172335-01-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and morpholine moieties, exhibits promising potential in drug discovery and development. Its complex structure, featuring a pyrazole core and a fluoro-methylphenyl acetamide side chain, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide aligns with this trend, as its structural features suggest potential interactions with key biological targets. Researchers are particularly intrigued by its morpholine-4-carbonyl group, which is known to enhance solubility and bioavailability—a critical factor in drug design.

The compound's CAS No. 1172335-01-1 is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing studies. Its pyrazol-1-yl scaffold is a common motif in kinase inhibitors, a class of compounds widely investigated for their role in treating chronic diseases. This connection has led to speculation about the molecule's applicability in oncology and inflammatory disorders, areas where kinase modulation is a key therapeutic strategy.

From a synthetic chemistry perspective, the incorporation of a cyclopropyl ring into the 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl framework introduces steric constraints that may influence binding affinity and selectivity. This aspect is particularly relevant in the context of structure-activity relationship (SAR) studies, which aim to optimize drug candidates for clinical use. The fluoro-methylphenyl moiety further adds to the compound's versatility, as fluorinated aromatic groups are often employed to improve metabolic stability.

Beyond its pharmacological potential, the compound's morpholine derivative has sparked interest in materials science. Morpholine-containing compounds are known for their applications in polymer chemistry and corrosion inhibition, highlighting the interdisciplinary relevance of 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide. This dual utility underscores the importance of continued research into its properties and derivatives.

As the scientific community delves deeper into personalized medicine and AI-driven drug discovery, compounds like 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide are poised to play a pivotal role. Its structural complexity and functional diversity make it a valuable candidate for further exploration, whether in high-throughput screening or computational modeling. With ongoing advancements in synthetic methodologies and analytical techniques, the full potential of this compound is yet to be unlocked.

In conclusion, 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 1172335-01-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and research appeal ensure its place as a subject of enduring interest in both academic and industrial settings. Future studies will likely shed more light on its mechanistic insights and practical utility, further solidifying its significance in modern science.